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Introduction
Allura Red AC, a water-soluble synthetic azo dye, is widely recognized for its utility as a tracer

in fluid dynamics research. Its vibrant red color, high solubility in aqueous solutions, and

stability across a range of pH levels make it an excellent candidate for visualizing and

quantifying flow patterns. In the context of drug development, understanding fluid dynamics is

critical for processes such as dissolution testing, bioreactor design, and characterizing

transport phenomena in microfluidic devices. This document provides detailed application

notes and experimental protocols for the effective use of Allura Red AC as a tracer dye in these

and other fluid dynamics studies.

Properties of Allura Red AC
A comprehensive understanding of the physicochemical properties of Allura Red AC is

essential for its proper application as a tracer dye.
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Property Value Reference

Synonyms
FD&C Red No. 40, Food Red

17, E129
[1]

Molecular Formula C₁₈H₁₄N₂Na₂O₈S₂ [2]

Molecular Weight 496.42 g/mol [2]

Appearance Dark red powder or granules [1]

Solubility in Water High [1]

Maximum Absorbance (λmax) ~504 nm in water [2]

Stability Stable in a wide pH range [3]

Applications in Fluid Dynamics
The primary application of Allura Red AC in fluid dynamics is for qualitative and quantitative

flow visualization.

Qualitative Flow Visualization: The intense color of Allura Red AC allows for the direct

observation of flow patterns, including streamlines, vortices, and mixing zones. This is

invaluable for understanding the fluid behavior around solid objects, in stirred tanks, or within

complex geometries.

Quantitative Concentration Measurement: The concentration of Allura Red AC in a solution

can be accurately determined using UV-Visible spectrophotometry. By creating a calibration

curve, researchers can quantify the dispersion and dilution of the tracer, providing insights

into mixing efficiency and residence time distributions.

Pesticide Spray Deposition: Studies have successfully used Allura Red AC as a tracer to

determine the spray deposition of pesticides on target crops, demonstrating its utility in

agricultural fluid dynamics.[4]

Experimental Protocols
Preparation of Stock and Working Solutions
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A precise and consistent method for preparing tracer solutions is fundamental to reproducible

experiments.

Objective: To prepare a concentrated stock solution and a series of diluted working solutions of

Allura Red AC.

Materials:

Allura Red AC powder (analytical grade)

Distilled or deionized water

Volumetric flasks (various sizes, e.g., 100 mL, 500 mL, 1000 mL)

Pipettes (various sizes)

Analytical balance

Protocol:

Stock Solution (e.g., 1 g/L):

1. Accurately weigh 1.000 g of Allura Red AC powder using an analytical balance.

2. Transfer the powder to a 1000 mL volumetric flask.

3. Add approximately 500 mL of distilled water to the flask and swirl gently to dissolve the

powder completely.

4. Once dissolved, add distilled water to the calibration mark of the flask.

5. Stopper the flask and invert it several times to ensure a homogenous solution.

Working Solutions:

1. Prepare a series of working solutions by diluting the stock solution. For example, to

prepare a 100 mg/L solution, pipette 10 mL of the 1 g/L stock solution into a 100 mL

volumetric flask and dilute to the mark with distilled water.
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2. Label all solutions clearly with their concentration and date of preparation.

Logical Relationship for Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Weigh Allura Red AC Powder

Dissolve in Distilled Water

Dilute to Final Volume

Pipette Stock Solution

Use Stock for Dilution

Dilute to Final Volume

Click to download full resolution via product page

Caption: Workflow for preparing stock and working solutions of Allura Red AC.

Quantitative Analysis using UV-Visible
Spectrophotometry
This protocol outlines the steps for determining the concentration of Allura Red AC in a sample.
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Objective: To create a calibration curve and determine the concentration of an unknown Allura

Red AC solution.

Materials:

UV-Visible Spectrophotometer

Cuvettes (quartz or glass)

Prepared working solutions of Allura Red AC

Unknown sample containing Allura Red AC

Distilled water (for blank)

Protocol:

Spectrophotometer Setup:

1. Turn on the spectrophotometer and allow it to warm up as per the manufacturer's

instructions.

2. Set the wavelength to the maximum absorbance of Allura Red AC (~504 nm).

Calibration Curve:

1. Fill a cuvette with distilled water to serve as a blank and zero the spectrophotometer.

2. Measure the absorbance of each of the prepared working solutions, starting from the least

concentrated.

3. Rinse the cuvette with the next solution to be measured before filling it.

4. Record the absorbance values for each concentration.

5. Plot a graph of absorbance versus concentration. The resulting linear relationship is the

calibration curve.

Unknown Sample Measurement:
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1. Measure the absorbance of the unknown sample.

2. Using the equation of the line from the calibration curve (y = mx + c, where y is

absorbance and x is concentration), calculate the concentration of Allura Red AC in the

unknown sample.

Experimental Workflow for Spectrophotometric Analysis

Prepare Standard Solutions

Measure Absorbance of Standards

Set Spectrophotometer Wavelength (504 nm)

Plot Calibration Curve (Absorbance vs. Concentration)

Determine Concentration from Calibration Curve

Measure Absorbance of Unknown Sample

Click to download full resolution via product page

Caption: Workflow for quantitative analysis of Allura Red AC using spectrophotometry.

Flow Visualization in a Water Channel
This protocol provides a general guideline for using Allura Red AC for flow visualization.

Objective: To visualize the flow patterns around an object in a water channel.

Materials:

Water channel or flow cell

Object of interest (e.g., an airfoil, cylinder)

Allura Red AC working solution (concentration to be optimized, start with 10-100 mg/L)

Dye injection system (e.g., syringe pump, gravity feed with a fine needle)

Lighting system (e.g., white light sheet)

Camera for recording observations
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Protocol:

Setup:

1. Position the object of interest in the test section of the water channel.

2. Set up the lighting to illuminate the area of interest. A light sheet perpendicular to the

viewing direction is often effective.

3. Position the camera to capture the flow field.

Dye Injection:

1. Fill the dye injection system with the Allura Red AC working solution.

2. Position the injection needle upstream of the object, ensuring it causes minimal

disturbance to the flow.

3. Start the water flow in the channel at the desired velocity.

4. Begin injecting the dye at a slow, steady rate. The injection velocity should ideally match

the local flow velocity to avoid altering the flow pattern.

Observation and Recording:

1. Observe the path of the dye as it interacts with the object.

2. Record videos or take photographs of the flow patterns.

3. Adjust the dye concentration and injection rate as needed to achieve clear visualization.

Signaling Pathway for Flow Visualization Experiment
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Start Experiment

Set up Water Channel and Object

Establish Water Flow

Inject Allura Red AC

Visualize Flow Patterns

Record Data (Images/Video)

Analyze Flow Features

End Experiment

Click to download full resolution via product page

Caption: Logical flow of a typical flow visualization experiment using a tracer dye.

Data Presentation: Quantitative Summary
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The following table summarizes key quantitative data for the use of Allura Red AC as a tracer

dye.

Parameter Value/Range Notes Reference

Stock Solution

Concentration
1 - 10 g/L

A higher concentration

is useful for serial

dilutions.

Working Solution

Concentration

(Visualization)

10 - 200 mg/L

Optimal concentration

depends on the

specific setup and

lighting.

Working Solution

Concentration

(Spectrophotometry)

1 - 20 mg/L

This range typically

provides absorbance

values within the

linear range of most

spectrophotometers.

Maximum Absorbance

(λmax)
~504 nm

Use this wavelength

for quantitative

measurements.

[2]

Effect on Viscosity

Negligible at low

concentrations (<2%

by volume)

At higher

concentrations, the

dye can alter the

rheological properties

of the solution.

[3]

Effect on Surface

Tension

Can be affected at

higher concentrations

This is an important

consideration for free-

surface flows.

[3]

Safety and Handling
While Allura Red AC is a common food additive, it is important to follow standard laboratory

safety procedures.
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Personal Protective Equipment: Wear safety glasses, gloves, and a lab coat when handling

the powder and concentrated solutions.

Handling: Avoid inhalation of the powder. Use a fume hood when weighing out large

quantities.

Disposal: Dispose of solutions in accordance with local regulations. Although it is a food dye,

it should not be disposed of down the drain in large quantities in a laboratory setting.

Disclaimer: The protocols provided are intended as a general guide. Researchers should

optimize the procedures for their specific experimental conditions and consult the relevant

safety data sheets for detailed handling and disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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